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Compound of Interest

Compound Name: IBUPRED

Cat. No.: B1141919 Get Quote

Essential Safety and Handling Guide for
Ibuprofen
Disclaimer: The following information pertains to Ibuprofen. No specific safety data was found

for a substance named "IBUPRED." It is assumed that "IBUPRED" was a typographical error.

Please verify the chemical identity before proceeding with any handling or safety protocols.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ibuprofen in a laboratory setting.

Quantitative Safety Data
The following table summarizes key quantitative safety data for Ibuprofen.
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Parameter Value Reference

CAS Number 15687-27-1 [1][2][3]

Molecular Formula C₁₃H₁₈O₂ [1]

Molecular Weight 206.28 g/mol [1]

Oral LD50 (Rat) 636 mg/kg [3]

Pfizer OEL TWA-8 Hr 3 mg/m³ [4]

OSHA Recommended TWA (8-

hour)
1100 μg/m³ [5]

Melting Point/Range 75 - 78 °C / 167 - 172.4 °F [1]

Boiling Point/Range 157 °C / 314.6 °F @ 4 mmHg [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Ibuprofen is classified as harmful if swallowed, causes serious eye irritation, and may cause

respiratory irritation.[2][3] It is crucial to use appropriate Personal Protective Equipment (PPE)

to minimize exposure.

Engineering Controls:

Use in a well-ventilated area.[1][2]

Employ local exhaust ventilation to control airborne levels.[5]

Ensure eyewash stations and safety showers are readily accessible.[1]

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Eye/Face Protection
Safety glasses with side-

shields or goggles.[4]

To protect eyes from dust and

splashes.

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).
To prevent skin contact.

Body Protection Lab coat, protective clothing.
To protect skin and personal

clothing.

Respiratory Protection

NIOSH-approved respirator

with appropriate filter if dust is

generated and ventilation is

inadequate.

To prevent inhalation of dust.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.

Dispensing: Handle in a well-ventilated area, preferably in a chemical fume hood, to

minimize dust generation.[2][6] Avoid breathing dust.[2]

Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Spill and Exposure Procedures:

Spill:

For small spills, sweep up the solid material, taking care not to generate dust, and place it

in a sealed container for disposal.[4]

For large spills, evacuate the area and follow emergency procedures.[4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation develops and persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2]

Ingestion: Call a physician or poison control center immediately. Do NOT induce vomiting.[2]

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.

Unused/Expired Material:

The preferred method of disposal is through a licensed professional waste disposal

service.

Alternatively, for small quantities, mix the Ibuprofen with an undesirable substance like

used coffee grounds or cat litter.[7][8]

Place the mixture in a sealed plastic bag and dispose of it in the household trash.[7][8]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Empty Containers: Remove or deface the label and dispose of the container in the trash.[7]

Do not flush Ibuprofen down the toilet or drain unless specifically instructed to do so.[7]

Visual Workflow for PPE Selection
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Workflow for Personal Protective Equipment (PPE) Selection when Handling Ibuprofen

Preparation

PPE Selection

Operations

Start: Handling Ibuprofen Powder

Consult Safety Data Sheet (SDS)

Assess Risk of Exposure
(e.g., quantity, duration, dust generation)

Wear Safety Glasses
with Side Shields

Wear Nitrile Gloves

Wear Lab Coat

Is significant dust generation expected
or ventilation inadequate?

Wear NIOSH-approved
Respirator

Yes

Standard PPE Sufficient

No

Proceed with Handling

Dispose of Waste and PPE
According to Protocol

End

Click to download full resolution via product page

Caption: PPE selection workflow for handling Ibuprofen powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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